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Compound of Interest

Compound Name: 2,6-Diaminopyridine sulfate

Cat. No.: B599413 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,6-Diaminopyridine sulfate, a

versatile chemical compound with significant applications in pharmaceuticals, material science,

and analytical chemistry. This document details its chemical and physical properties, synthesis

methodologies, key applications, and toxicological profile, presented in a format tailored for

scientific and research professionals.

Chemical Identification and Structure
2,6-Diaminopyridine sulfate is the sulfate salt of 2,6-diaminopyridine, formed by the reaction

of the basic parent compound with sulfuric acid.[1] The central structure is a pyridine ring, an

aromatic six-membered heterocycle containing one nitrogen atom, with two amino groups (–

NH₂) substituted at the 2 and 6 positions.[1] This arrangement makes it a valuable precursor in

the synthesis of various biologically active molecules and advanced materials.[2][3]

Table 1: Chemical Identifiers for 2,6-Diaminopyridine Sulfate
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Identifier Value

CAS Number 146997-97-9[1][4][5][6]

IUPAC Name pyridine-2,6-diamine;sulfuric acid[1]

Molecular Formula C₅H₉N₃O₄S[1][4][5]

Molecular Weight 207.21 g/mol [1]

InChI
InChI=1S/C5H7N3.H2O4S/c6-4-2-1-3-5(7)8-

4;1-5(2,3)4/h1-3H,(H4,6,7,8);(H2,1,2,3,4)[1]

InChI Key OSWQRJFRLQAWTI-UHFFFAOYSA-N[1]

SMILES C1=CC(=NC(=C1)N)N.OS(=O)(=O)O[1]

Physicochemical Properties
The compound typically appears as a white or yellow crystalline powder at room temperature.

[1][4] Its salt form generally results in a higher melting point compared to its parent base, 2,6-

diaminopyridine (melting point 117-122 °C).[1][7] It is highly soluble in water and can also be

dissolved in acidic solutions and organic solvents like alcohols.[4]

Table 2: Physicochemical Properties of 2,6-Diaminopyridine and its Sulfate Salt
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Property Value Notes

Physical State Solid, crystalline powder[1][4]
Typically white to yellow in

color.[1]

Melting Point ~220-230 °C[4]

For the sulfate salt. The parent

compound melts at 117-122

°C.[1]

Solubility
Highly soluble in water; soluble

in alcohols and ethers.[4]

The parent base has a water

solubility of 180 g/L at 20°C.[8]

pKa (parent base) 6.13 ± 0.24 (Predicted)[1]

Indicates moderate basicity of

the 2,6-diaminopyridine moiety.

[1]

UV-Visible Absorption λmax ≈ 245 nm and 309 nm[1] For the parent compound.

Infrared (IR) Spectrum 3300-3500 cm⁻¹

Characteristic N-H stretching

vibrations of the amino groups.

[1]

Synthesis and Purification Protocols
The synthesis of 2,6-diaminopyridine sulfate can be achieved via direct sulfation of its parent

base, which itself can be synthesized through several established pathways.

This method involves the direct reaction of 2,6-diaminopyridine with sulfuric acid to form the

sulfate salt.[4]

Objective: To prepare 2,6-diaminopyridine sulfate from 2,6-diaminopyridine.

Materials: 2,6-diaminopyridine, anhydrous ethanol, concentrated sulfuric acid (H₂SO₄).

Procedure:

Dissolve 2,6-diaminopyridine in an appropriate volume of anhydrous ethanol.

Slowly add concentrated sulfuric acid dropwise to the solution while stirring. A cooling

apparatus is necessary to control the exothermic reaction.[4]
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Continue stirring until the reaction is complete, indicated by the formation of a precipitate.

Filter the resulting precipitate from the solution.

Wash the collected solid with a suitable solvent to remove any unreacted starting

materials.

Dry the purified precipitate to obtain 2,6-diaminopyridine sulfate.[4]

The Chichibabin reaction is a classic method for the amination of pyridine derivatives.[9]

Objective: To synthesize the precursor, 2,6-diaminopyridine.

Materials: Pyridine, sodium amide (NaNH₂), an organic solvent (e.g., dimethylaniline), and a

phase-transfer catalyst.

Procedure:

Heat a mixture of sodium amide, the organic solvent, and a phase-transfer catalyst to 140-

220 °C for 0.5-3 hours.[9]

Slowly add pyridine dropwise to the heated mixture over 1-2 hours.[9]

Maintain the reaction temperature between 150-180 °C for 3-6 hours to allow the

Chichibabin reaction to proceed.[9]

After the reaction is complete, cool the mixture and carefully add water to hydrolyze the

intermediates at a temperature of 50-80 °C.[9]

Cool the solution further to 18-28 °C to induce crystallization.[9]

Filter the mixture to isolate the crude 2,6-diaminopyridine product.

Further purification can be achieved through recrystallization.
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Caption: General workflow for the synthesis of 2,6-Diaminopyridine sulfate.
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Applications in Research and Drug Development
2,6-Diaminopyridine and its sulfate salt are valuable compounds with diverse applications.

Pharmaceutical Intermediate: It serves as a crucial building block for synthesizing

pharmacologically active molecules.[2][8] It is a key scaffold for developing kinase inhibitors,

such as dual leucine zipper kinase (DLK) inhibitors, which are under investigation for

neurological disorders.[8] Historically, it was used to synthesize the urinary tract analgesic,

Phenazopyridine.[8][10]

Neuromodulation Research: The parent compound, 2,6-diaminopyridine, is known to

modulate voltage-gated potassium channels, promoting the release of neurotransmitters.

This activity has prompted research into its potential for treating neurological conditions like

multiple sclerosis.[1]

Advanced Materials: It is a starting material for producing high-performance poly(p-

phenylene pyridobisimidazole) (PIPD) fibers, known for their exceptional strength and fire

resistance.[8]

Analytical Chemistry: The compound is a precursor for chromophore ligands used in the

spectrophotometric determination of platinum group metals.[8] It is also used as a

fluorescent substance and pH indicator.[4]

Hair Dyes: It is widely used as an intermediate or coupler in oxidative hair dye formulations.

[1][8][11]
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Caption: Relationship between core properties and major application areas.

Biological Activity and Toxicology
Understanding the toxicological profile of 2,6-diaminopyridine and its derivatives is crucial for

safe handling and application development.

Table 3: Summary of Toxicological and Biological Data
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Endpoint Result / Observation Reference

Acute Oral Toxicity
Toxic if swallowed (Category

3).[12][13]

H301 Hazard Statement.[12]

[14]

Skin Irritation
Causes skin irritation

(Category 2).[12]

H315 Hazard Statement.[12]

[14]

Eye Irritation
Causes serious eye irritation

(Category 2A).[12]

H319 Hazard Statement.[12]

[14]

Respiratory Irritation
May cause respiratory

irritation.[12][14]

H335 Hazard Statement.[12]

[14]

Skin Sensitization

Classified as a strong to

extreme sensitizer.[1] An EC3

value of 0.09% was derived

from a mouse local lymph

node assay (LLNA).[15]

Stimulation index (SI) values

were 3.4 at 0.5% and 5.3 at

1% concentration.[15]

Mutagenicity

Studies indicate it did not

induce gene mutations in

bacterial strains (Ames test).[1]

[15]

Tested on S. typhimurium and

E. coli strains with and without

S9-mix.[15]

Dermal Absorption

The compound's potential for

dermal absorption has been

studied, indicating risks with

skin contact.[1]

Permeability through pig skin

was measured at 0.20 µg

eq./cm² after 24 hours.[15]

Safety Precautions: Due to its toxic and irritant properties, appropriate personal protective

equipment (PPE), including gloves and safety goggles, should be worn when handling 2,6-
diaminopyridine sulfate.[4][16] Work should be conducted in a well-ventilated area or a

chemical fume hood.[4][16] Avoid contact with skin and eyes, and prevent inhalation of dust.[4]

Store in a cool, dry, tightly closed container away from strong oxidizing agents.[8][16] In case of

ingestion, immediate medical attention is required.[12][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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